Cas no 118134-04-6 (4,5-Isothiazoledicarboxylic acid, 3-[2-(acetyloxy)phenyl]-, dimethyl ester)

• Product Name: 4,5-Isothiazoledicarboxylic acid, 3-[2-(acetyloxy)phenyl]-, dimethyl ester
• CAS No: 118134-04-6
• MF: C₁₅H₁₃NO₆S
• MW: 335.33182311058
• CID: 1207669
• Update Time: 2024-08-05

4,5-Isothiazoledicarboxylic acid, 3-[2-(acetyloxy)phenyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Isothiazoledicarboxylic acid, 3-[2-(acetyloxy)phenyl]-, dimethyl ester
• dimethyl 3-(o-acetoxyphenyl)isothiazole-4,5-dicarboxylate
• 4,5-Isothiazoledicarboxylic acid, 3-[2-(acetyloxy)phenyl]-, 4,5-dimethyl ester

• Inchi： 1S/C15H13NO6S/c1-8(17)22-10-7-5-4-6-9(10)12-11(14(18)20-2)13(23-16-12)15(19)21-3/h4-7H,1-3H3
• InChI Key： XABIOBIORCNMLK-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(C(OC)=O)C(C2=CC=CC=C2OC(C)=O)=N1

Computed Properties

• Exact Mass: 335.04639

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Melting Point: 89.5-91 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 439.6±45.0 °C(Predicted)
• PSA: 91.79
• pka: -1.48±0.42(Predicted)